Cas no 2171677-26-0 (2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid)

• Product Name: 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid
• CAS No: 2171677-26-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5961741
• PubChem ID: 165437892
• Update Time: 2025-05-19

2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid
• EN300-1495362
• 2-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]pent-4-ynoic acid
• 2171677-26-0

• Inchi： 1S/C27H30N2O5/c1-2-11-24(26(31)32)29-25(30)16-5-3-4-10-17-28-27(33)34-18-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h1,6-9,12-15,23-24H,3-5,10-11,16-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： SMEQIOWYPGUHAH-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCC(NC(C(=O)O)CC#C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid

Introduction to 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic Acid (CAS No. 2171677-26-0)

2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid, identified by its CAS number CAS NO. 2171677-26-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure with multiple functional groups, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid comprises a pentynoic acid backbone, an amino group substituted with a methoxycarbonyl moiety, and a fluorenyl methoxy group. This arrangement imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the fluorenyl group, known for its excellent photophysical properties, suggests potential utility in photochemical and optoelectronic applications beyond traditional pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity and improved pharmacokinetic profiles. The structure of 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid aligns well with these trends, as it incorporates elements that are frequently explored in drug discovery efforts. For instance, the fluorenyl group can serve as a pharmacophore or a tag for biochemical assays, while the amino and carboxylic acid functionalities provide opportunities for further derivatization and conjugation with other biomolecules.

The compound's potential applications extend to the field of proteomics and enzyme inhibition studies. The amide linkage in its structure can be exploited to create peptide mimetics or to modify existing peptides for improved stability and bioavailability. Additionally, the terminal pentynoic acid group offers a versatile handle for chemical modifications, enabling the synthesis of more complex derivatives with tailored properties.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their biological activity. Virtual screening techniques, combined with molecular dynamics simulations, have been employed to predict the binding affinity of 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid to various targets. These studies have hinted at its potential as an inhibitor of certain enzymes implicated in inflammatory diseases and cancer pathways.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves the careful installation of each functional group while maintaining high regioselectivity and yield. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been pivotal in constructing the intricate molecular framework of this compound.

In conclusion, 2-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopent-4-ynoic acid (CAS NO. 2171677-26-0) is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.